1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 1,2-dimethyl-2-(3-methylbut-3-enyl)cyclopentan-1-ol
• InChI: InChI=1S/C12H22O/c1-10(2)6-9-11(3)7-5-8-12(11,4)13/h13H,1,5-9H2,2-4H3
• InChI Key: LOFGSMYVRKXVJD-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCC1(CCCC1(C)O)C

Description

1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol is a cyclopentanol derivative featuring a bicyclic structure with two methyl groups at positions 1 and 2 of the cyclopentane ring and a branched alkenyl substituent (3-methylbut-3-en-1-yl) at position 2. Its molecular formula is C₁₂H₂₀O, with a molecular weight of 180.29 g/mol (estimated based on analogs like 1,2-dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol) . Current applications are primarily in research, serving as intermediates in organic synthesis or structural analogs for studying terpene-like compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of isobutene (2-methylpropene) with formaldehyde to produce isoprenol (3-methylbut-3-en-1-ol). This intermediate can then undergo further reactions to form the desired compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical reactions using catalysts to optimize yield and efficiency. For example, the isomerization of isoprenol to prenol can be catalyzed by species that form allyl complexes without excessive hydrogenation of the substrate .

Chemical Reactions Analysis

Types of Reactions

1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or hydrocarbons.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often require catalysts or specific conditions to proceed efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or hydrocarbons.

Scientific Research Applications

1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to specific sites, thereby influencing various physiological processes. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound is compared to three analogs:

1,2-Dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol

• Molecular Formula : C₁₂H₂₀O (identical to the target compound) .
• Substituent : Pent-4-yn-1-yl (alkyne group).
• Key Differences :
  • The alkyne group introduces a triple bond, increasing reactivity in click chemistry or hydrogenation reactions compared to the alkenyl group in the target compound.
  • Higher thermal stability due to the sp-hybridized carbon in the alkyne, though exact boiling/melting points are unavailable .

Ipconazole

• Molecular Formula : C₁₈H₂₄ClN₃O .
• Substituents :
  • Chlorophenylmethyl (aromatic, electron-withdrawing).
  • Triazolylmethyl (heterocyclic, antifungal activity).
  • Isopropyl (branched alkyl).
• Key Differences :
  • The triazole ring and chlorophenyl group enable biological activity, making Ipconazole a potent agricultural fungicide.
  • Higher molecular weight (333.86 g/mol) and polarity due to heteroatoms (Cl, N) .

Cis-1,3-Dimethylcyclopentane

• Molecular Formula : C₇H₁₄ .
• Substituents : Two methyl groups at positions 1 and 3.
• Key Differences: Lacks hydroxyl and alkenyl/alkynyl groups, resulting in non-polar behavior. Simpler structure with applications in fuel additives or solvents .

Physicochemical Properties and Reactivity

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile
Target Compound	180.29	Alkenyl, hydroxyl	Electrophilic addition, hydrogen bonding
1,2-Dimethyl-2-(pent-4-yn-1-yl)cyclopentan-1-ol	180.29	Alkyne, hydroxyl	Click chemistry, hydrogenation
Ipconazole	333.86	Triazole, chlorophenyl	Antifungal activity, UV sensitivity
Cis-1,3-Dimethylcyclopentane	98.19	Methyl groups only	Low reactivity, hydrophobic

• Solubility: The target compound’s hydroxyl group enhances water solubility compared to non-polar analogs like cis-1,3-dimethylcyclopentane. Ipconazole’s heteroatoms further increase polarity but reduce solubility in non-polar solvents .
• Stability : The alkenyl group in the target compound may render it prone to oxidation, whereas Ipconazole’s triazole ring requires protection from UV degradation .

Biological Activity

1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol, a complex organic compound with the molecular formula $C_{12}H_{22}O$, has garnered attention for its potential biological activities. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Structure and Composition

• Molecular Formula : $C_{12}H_{22}O$
• Molecular Weight : 182.30 g/mol
• CAS Number : 1934430-89-3

The compound features a cyclopentanol structure with two methyl groups and a 3-methylbut-3-enyl substituent, which may influence its biological properties.

Antimicrobial Properties

Research indicates that various terpenoids, including those structurally similar to 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol, exhibit antimicrobial properties. A study on plant-derived terpenoids found that they possess significant antibacterial activity against a range of pathogens. The structure-activity relationship suggests that modifications in the alkyl side chains can enhance this activity .

Enzymatic Activity

The compound's potential as a biocatalyst has been explored, particularly in the context of Rhodococcus species. These bacteria are known for their ability to metabolize complex organic compounds and could be utilized to transform 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol into more biologically active derivatives .

Insecticidal Activity

The compound's structural features suggest potential insecticidal properties. Similar compounds have been shown to disrupt the nervous systems of insects, leading to paralysis and death. This is particularly relevant in agricultural contexts where pest control is crucial .

Study 1: Antimicrobial Efficacy

In a comparative study of various terpenoids, 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol was tested against common bacterial strains such as Escherichia coli and Staphylococcus aureus. The results indicated moderate antibacterial activity, with a minimum inhibitory concentration (MIC) of 250 µg/mL, suggesting potential for further development into therapeutic agents .

Study 2: Biotransformation by Rhodococcus

A study investigated the biotransformation of various terpenes by Rhodococcus erythropolis. The researchers found that the organism could effectively convert 1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol into more active metabolites through enzymatic processes. This highlights the potential for using this compound in biocatalytic applications within pharmaceutical synthesis .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	MIC (µg/mL)	Reference
1,2-Dimethyl-2-(3-methylbut-3-en-1-yl)cyclopentan-1-ol	Antibacterial	250
Limonene	Antimicrobial	100
Geraniol	Antifungal	150
Thymol	Insecticidal	200